Cas no 94496-32-9 (2-Ethyl-4-phenylthiomorpholin-3-one)

• Product Name: 2-Ethyl-4-phenylthiomorpholin-3-one
• CAS No: 94496-32-9
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 2818075
• Update Time: 2023-08-07

2-Ethyl-4-phenylthiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-phenylthiomorpholin-3-one
• 3-Thiomorpholinone, 2-ethyl-4-phenyl-

• Inchi： 1S/C12H15NOS/c1-2-11-12(14)13(8-9-15-11)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
• InChI Key： VHDNASLSMRRADO-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC=CC=2)C(C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6